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Compound of Interest

Compound Name: (-)-GB-1a

Cat. No.: B593241

Note on (-)-GB-1a: The compound "(-)-GB-1a" is not a standard identifier found in the scientific
literature. These application notes are based on two plausible interpretations of the query:
Garcinia Biflavonoid 1 (GB1), a natural product from Garcinia kola, and Girinimbine, a
carbazole alkaloid from Murraya koenigii. Both compounds are actively studied for their
interactions with protein targets.

Garcinia Biflavonoid 1 (GB1) for Studying Protein-
Ligand Interactions

Introduction: Garcinia Biflavonoid 1 (GB1) is a major active component of Garcinia kola seeds.
It has been reported to have a range of biological activities, including the regulation of glucose
and lipid metabolism.[1] Studies suggest that GB1 exerts its effects by interacting with key
regulatory proteins, making it an interesting tool for studying protein-ligand interactions in the
context of metabolic diseases.

Protein Targets and Signaling Pathways: The primary protein target identified for GB1 is the
Peroxisome Proliferator-Activated Receptor alpha (PPAROQ).[2][3] GB1 has been shown to
upregulate the expression of PPARa and SIRT6, which are crucial regulators of lipid
metabolism and fatty acid oxidation.[2][3] The interaction of GB1 with PPARa suggests it may
act as a modulator of this nuclear receptor, influencing the transcription of its target genes.

Signaling Pathway of Garcinia Biflavonoid 1 (GB1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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